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Compound of Interest

Compound Name: Fluorescein O-methacrylate

Cat. No.: B1598631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Fluorescein O-
methacrylate (FMA), a versatile fluorescent monomer. This document details its chemical

structure, physicochemical properties, synthesis, and key applications in various research and

development fields.

Chemical Structure and Properties
Fluorescein O-methacrylate is a derivative of the highly fluorescent dye, fluorescein,

functionalized with a methacrylate group. This methacrylate moiety allows for its covalent

incorporation into polymer chains, making it a valuable building block for creating fluorescent

materials.[1][2]
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Image Source: PubChem CID 3416581[3]

Physicochemical Properties:

The key properties of Fluorescein O-methacrylate are summarized in the table below,

providing a quick reference for researchers.

Property Value Reference

Molecular Formula C₂₄H₁₆O₆ [4][5]

Molecular Weight 400.38 g/mol [4][5]

Appearance Solid

Melting Point 227-232 °C [6]

Excitation Maximum (λex) ~490 nm [1][7][8]

Emission Maximum (λem) ~520 nm [1][7][8]

Quantum Yield (Φ) ~0.85 [2]

Solubility Soluble in DMSO (100 mg/mL) [5]
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The primary method for synthesizing Fluorescein O-methacrylate is through the direct

esterification of fluorescein with a reactive derivative of methacrylic acid, such as methacryloyl

chloride.[1][2] This reaction involves the nucleophilic attack of a hydroxyl group on fluorescein

at the carbonyl carbon of the methacryloyl chloride. To ensure high yields and prevent

unwanted side reactions, the synthesis is typically carried out under anhydrous conditions in an

inert atmosphere.[1][2]

General Synthesis Workflow for Fluorescein O-methacrylate
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Caption: Synthesis of Fluorescein O-methacrylate.

Experimental Protocols
Synthesis and Purification of Fluorescein O-
methacrylate
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This protocol describes a general method for the synthesis of Fluorescein O-methacrylate
based on literature procedures for similar compounds.[1][2]

Materials:

Fluorescein

Methacryloyl chloride

Triethylamine

Anhydrous tetrahydrofuran (THF)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Dissolve fluorescein in anhydrous THF in a round-bottom flask under an inert atmosphere

(e.g., nitrogen or argon).

Cool the solution in an ice bath.

Add triethylamine to the solution, followed by the dropwise addition of methacryloyl chloride.

Allow the reaction to stir at room temperature for several hours to overnight.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, filter the mixture to remove the triethylamine hydrochloride

salt.

Evaporate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel, using a gradient of hexane

and ethyl acetate as the eluent.
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Collect the fractions containing the desired product and evaporate the solvent to obtain pure

Fluorescein O-methacrylate. Yields for this type of reaction are typically in the range of 70-

85%.[2]

Characterization
The synthesized Fluorescein O-methacrylate should be characterized to confirm its structure

and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

confirming the chemical structure by identifying the characteristic peaks of the fluorescein

and methacrylate moieties.[2]

Fluorescence Spectroscopy: The excitation and emission spectra should be recorded to

verify the photophysical properties of the molecule. The quantum yield can be determined

relative to a standard fluorophore like fluorescein.[1]

Applications in Research and Development
Fluorescein O-methacrylate's ability to be polymerized makes it a valuable tool in various

applications, particularly in the development of biosensors and for cellular imaging.[1][7]

Development of pH-Sensitive Fluorescent Nanoparticles
FMA can be co-polymerized with other monomers to create nanoparticles that exhibit pH-

dependent fluorescence. This property is useful for developing sensors to monitor pH changes

in biological environments.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1598631?utm_src=pdf-body
https://www.benchchem.com/product/b1598631
https://www.benchchem.com/product/b1598631?utm_src=pdf-body
https://www.benchchem.com/product/b1598631
https://www.smolecule.com/products/s1909653
https://www.benchchem.com/product/b1598631?utm_src=pdf-body
https://www.smolecule.com/products/s1909653
https://www.sigmaaldrich.com/HK/zh/product/aldrich/568864
https://www.smolecule.com/products/s1909653
https://www.benchchem.com/product/b1598631
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for pH-Sensing Nanoparticle Application
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Caption: Application of FMA in pH-sensing nanoparticles.
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Cellular Imaging
Fluorescently labeled polymers and nanoparticles synthesized from FMA can be used as

probes for cellular imaging.[7] These probes can be designed to target specific cellular

compartments or to monitor dynamic cellular processes.

A general workflow for using FMA-based nanoparticles for cellular imaging is as follows:

Nanoparticle Synthesis: Synthesize fluorescent nanoparticles through the polymerization of

FMA with a biocompatible co-monomer.[9]

Cell Culture and Incubation: Culture the cells of interest and incubate them with the

fluorescent nanoparticles.

Washing: Wash the cells to remove any unbound nanoparticles.

Imaging: Visualize the cells using fluorescence microscopy with the appropriate filter sets for

fluorescein (excitation ~490 nm, emission ~520 nm).[9]

This allows for the tracking of cells and the study of their behavior over time.[9]

Fluorescence Mechanism
The fluorescence of Fluorescein O-methacrylate originates from the xanthene core of the

fluorescein molecule. The process can be visualized using a Jablonski diagram.

Jablonski Diagram for Fluorescence
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Caption: Simplified Jablonski diagram of fluorescence.
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Upon absorption of a photon of appropriate energy, the molecule is excited from its ground

electronic state (S₀) to an excited singlet state (S₁).[10] Following rapid vibrational relaxation,

the molecule can return to the ground state through the emission of a photon, which is

observed as fluorescence, or through non-radiative pathways.[10] The high quantum yield of

FMA indicates that fluorescence is a highly efficient de-excitation pathway.[2][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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